Cas no 68774-78-7 (8-CHLORO-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE)

• Product Name: 8-CHLORO-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE
• CAS No: 68774-78-7
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD08272087
• CID: 889477
• PubChem ID: 325200
• Update Time: 2025-06-26

8-CHLORO-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE
• 8-Chloro-3-methyl-1,2,4-triazolo[4,3-a]pyrazine
• (METHYL)TRIPHENYLPHOSPHONIUM IODIDE-D3
• 8-CHLORO-3-METHYL[1,2,4]TRIAZOLO[4,3-A]PYRAZINE
• 8-Chlor-3-methyl-s-triazolo<4,3-a>pyrazin
• BS-3633
• AKOS005746493
• Z979438818
• NSC 293353
• FT-0762473
• MFCD08272087
• SCHEMBL3123909
• AB44329
• NSC293353
• SY067736
• DTXSID70315234
• NSC-293353
• CS-0071363
• 68774-78-7
• A866979
• EN300-62151
• F8881-5527
• DA-03599
• STL135923

• MDL： MFCD08272087
• Inchi： 1S/C6H5ClN4/c1-4-9-10-6-5(7)8-2-3-11(4)6/h2-3H,1H3
• InChI Key： RIWAMVRPNJEQJK-UHFFFAOYSA-N
• SMILES： ClC1C2=NN=C(C)N2C=CN=1

Computed Properties

• Exact Mass: 168.02000
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08000
• LogP: 1.08610

Additional information on 8-CHLORO-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE

8-CHLORO-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE: A Comprehensive Overview

8-CHLORO-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE (CAS No. 68774-78-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 8-CHLORO-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE makes it an attractive candidate for various drug discovery programs.

The chemical structure of 8-CHLORO-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE is characterized by a triazolopyrazine core with a chlorine atom at the 8-position and a methyl group at the 3-position. This specific arrangement of functional groups imparts unique properties to the molecule, such as enhanced solubility and improved metabolic stability. These properties are crucial for optimizing the compound's pharmacokinetic profile and enhancing its bioavailability.

Recent studies have highlighted the potential of 8-CHLORO-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The selective inhibition of these kinases can lead to reduced tumor growth and improved patient outcomes.

In addition to its anticancer properties, 8-CHLORO-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can interfere with viral replication processes by targeting specific viral enzymes. This makes it a promising candidate for the development of new antiviral drugs against various viral infections.

The synthesis of 8-CHLORO-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE involves a series of well-defined chemical reactions. The process typically starts with the formation of a triazolopyrazine core through a condensation reaction between appropriate starting materials. Subsequent functionalization steps are then carried out to introduce the chlorine and methyl groups at the desired positions. The synthetic route is highly reproducible and can be scaled up for industrial production.

To ensure the safety and efficacy of 8-CHLORO-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE, extensive preclinical studies have been conducted. These studies have evaluated the compound's toxicity profile, pharmacokinetics, and biodistribution in various animal models. The results have shown that 8-CHLORO-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE exhibits low toxicity and favorable pharmacokinetic properties, making it suitable for further clinical development.

Clinical trials are currently underway to assess the safety and efficacy of 8-CHLORO-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE in human subjects. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy. These findings have paved the way for more advanced clinical studies to further evaluate the compound's therapeutic potential.

In conclusion, 8-CHLORO-3-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE (CAS No. 68774-78-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for drug discovery programs targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.